Cas no 59652-29-8 (2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1))

• Product Name: 2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1)
• CAS No: 59652-29-8
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• MDL: MFCD00272648
• CID: 367725
• PubChem ID: 151573
• Update Time: 2025-06-12

2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1)
• (+/-)-BUFURALOL HYDROCHLORIDE
• Bufuralol Hydrochloride
• 2-tert-butylamino-1-(7-ethyl-2-benzofuranyl)-ethanohydrochloride
• 2-tert-butylamino-1-(7-ethyl-2-benzofuranyl)ethanolhydrochloride
• a-[[(1,1-Dimethylethyl)-amino]methyl]-7-ethyl-2-benzofuranmethanol
• ANGIUM
• AngiumHCl
• Bufuralol HCl
• bufurololhydrochloride
• ro3-4787
• 2-BENZOFURANMETHANOL, .ALPHA.,-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE, (+/-)-
• 59652-29-8
• AKOS040744905
• FT-0663895
• (+/-)-alpha-[[(tert-butyl)amino]methyl]-7-ethyl-2-benzofuranmethanol hydrochloride
• Bufurolol hydrochloride
• A852988
• FT-0663896
• 2-(tert-butylamino)-1-(7-ethylbenzofuran-2-yl)ethanol hydrochloride
• Angium, alpha-[[(1,1-Dimethylethyl)-amino]methyl]-7-ethyl-2-benzofuranmethanol
• HY-105124A
• FT-0663894
• 2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol hydrochlorid
• 60398-91-6
• DTXSID50975052
• UNII-G66IY7Q7S4
• Ro 3-4787 (hydrochloride)
• BUFURALOL HYDROCHLORIDE [WHO-DD]
• (1)-alpha-(((tert-Butyl)amino)methyl)-7-ethyl-2-benzofuranmethanolhydrochloride
• 1-(7-Ethylbenzofuran-2-yl)-2-tert-butylamino-1-hydroxyethane hydrochloride
• CCRIS 1056
• EINECS 262-216-3
• 2-BENZOFURANMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE (1:1)
• Q27278828
• RO-3-4787 HYDROCHLORIDE
• Ro 3-4787 hydrochloride
• 2-(tert-Butylamino)-1-(7-ethylbenzofuran-2-yl)ethan-1-ol hydrochloride
• Bufuralol,hydrochloride
• Ro 34787
• Bufuralol (hydrochloride)
• Ro-34787
• BIM-0061757.0001
• Ro-3-4787
• G66IY7Q7S4
• 2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol;hydrochloride
• 2-tert-Butylamino-1-(7-ethyl-2-benzofuranyl)ethanol hydrochloride
• 59652-29-8 (HCl)
• Bufuralol hudrochloride
• CS-0081588
• 1-(7-Aethylbenzofuran-2-yl)-2-tert-butylamino-1-hydroxyaethan-hydrochlorid [German]
• Ro34787
• BUFURALOL HYDROCHLORIDE [MI]
• bufuralol, hydrochloride
• BUFURALOL HYDROCHLORIDE [MART.]
• Ethanol, 2-tert-butylamino-1-(7-ethyl-2-benzofuranyl)-, hydrochloride
• 1-(7-Aethylbenzofuran-2-yl)-2-tert-butylamino-1-hydroxyaethan-hydrochlorid

• MDL： MFCD00272648
• Inchi： 1S/C16H23NO2.ClH/c1-5-11-7-6-8-12-9-14(19-15(11)12)13(18)10-17-16(2,3)4;/h6-9,13,17-18H,5,10H2,1-4H3;1H
• InChI Key： KJBONRGCLLBWCJ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C(=CC=CC=2C=C1C(CNC(C)(C)C)O)CC

Computed Properties

• Exact Mass: 297.15000
• Monoisotopic Mass: 297.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4A^2

Experimental Properties

• Melting Point: 143-146 °C
• PSA: 45.40000
• LogP: 4.60960

2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 29.7 i.v.; 88.0 i.p.; 177 orally; in rats (mg/kg): 1400 s.c.; 750 orally (Hamilton, Parkes)
• Risk Phrases：R22
• Storage Condition：2-8°C

Additional information on 2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-,hydrochloride (1:1)

Comprehensive Overview of 2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-, hydrochloride (1:1) (CAS No. 59652-29-8)

2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-, hydrochloride (1:1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a benzofuran core and a tert-butylamino substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 59652-29-8, is a critical identifier for researchers and regulatory bodies.

In recent years, the demand for benzofuran derivatives has surged due to their potential in drug discovery, particularly in targeting neurological and metabolic disorders. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation studies. Researchers are increasingly exploring its role in enzyme inhibition and receptor modulation, aligning with trends in personalized medicine and precision therapeutics.

The compound's synthesis involves multi-step organic reactions, including alkylation and amination, to achieve the desired stereochemistry. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. With growing interest in green chemistry, efforts are underway to optimize its production using sustainable catalysts and solvents.

From a commercial perspective, 2-Benzofuranmethanol derivatives are gaining traction in the fine chemicals market. Suppliers and manufacturers highlight its stability under controlled conditions, which is crucial for long-term storage and transportation. Regulatory compliance, including REACH and GMP standards, further underscores its suitability for industrial-scale applications.

Emerging studies suggest potential synergies between this compound and biodegradable polymers, opening avenues for innovative drug delivery systems. Its compatibility with nanocarriers is another area of active investigation, particularly for targeted therapies. These advancements resonate with the broader shift toward sustainable healthcare solutions.

In summary, 2-Benzofuranmethanol, a-[[(1,1-dimethylethyl)amino]methyl]-7-ethyl-, hydrochloride (1:1) (CAS 59652-29-8) represents a versatile building block in modern chemistry. Its applications span from pharmaceutical intermediates to material science, reflecting the compound's adaptability to evolving scientific and industrial needs.